1-Chloro-1-(4-(difluoromethoxy)-3-methoxyphenyl)propan-2-one

• Molecular Formula: C11H11ClF2O3
• Molecular Weight: 264.65 g/mol
• IUPAC Name: 1-chloro-1-[4-(difluoromethoxy)-3-methoxyphenyl]propan-2-one
• InChI: InChI=1S/C11H11ClF2O3/c1-6(15)10(12)7-3-4-8(17-11(13)14)9(5-7)16-2/h3-5,10-11H,1-2H3
• InChI Key: XSSOARBGJSUPGD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=C(C=C1)OC(F)F)OC)Cl

Description

1-Chloro-1-(4-(difluoromethoxy)-3-methoxyphenyl)propan-2-one is an organic compound with a complex structure, characterized by the presence of chloro, difluoromethoxy, and methoxy groups attached to a phenyl ring

Preparation Methods

The synthesis of 1-Chloro-1-(4-(difluoromethoxy)-3-methoxyphenyl)propan-2-one typically involves multiple steps, starting from readily available precursorsIndustrial production methods may involve optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

1-Chloro-1-(4-(difluoromethoxy)-3-methoxyphenyl)propan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions, leading to a variety of derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide.

Scientific Research Applications

1-Chloro-1-(4-(difluoromethoxy)-3-methoxyphenyl)propan-2-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-Chloro-1-(4-(difluoromethoxy)-3-methoxyphenyl)propan-2-one involves its interaction with specific molecular targets. The presence of chloro, difluoromethoxy, and methoxy groups allows the compound to engage in various chemical interactions, influencing biological pathways and processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

1-Chloro-1-(4-(difluoromethoxy)-3-methoxyphenyl)propan-2-one can be compared with similar compounds such as:

1-Chloro-1-(4-(difluoromethoxy)-2-ethylphenyl)propan-2-one: This compound has an ethyl group instead of a methoxy group, leading to different chemical properties and applications.

1-Chloro-1-(4-(difluoromethoxy)-2-fluorophenyl)propan-2-one: . The uniqueness of this compound lies in its specific combination of functional groups, which imparts unique chemical and biological properties.

Conclusion

This compound is a compound of significant interest due to its unique structure and potential applications. Its synthesis, chemical reactions, and scientific research applications make it a valuable compound in various fields. Further research is needed to fully understand its mechanism of action and explore its potential in new areas.